Cas no 1313358-57-4 (Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate)

• Product Name: Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate
• CAS No: 1313358-57-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 3041171
• PubChem ID: 86811222
• Update Time: 2025-10-29

Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate - M10803
• CS-0048902
• AS-33968
• (1R,3S)-Methyl3-((tert-butoxycarbonyl)amino)-2,2-dimethylcyclobutanecarboxylate
• Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate, AldrichCPR
• (1R,3S)-Methyl 3-((tert-butoxycarbonyl)amino)-2,2-dimethylcyclobutanecarboxylate
• Methyl cis-3-(Boc-amino)-2,2-dimethyl-cyclobutanecarboxylate
• methyl cis-3-(boc-amino)-2,2-dimethylcyclobutanecarboxylate
• AKOS025290943
• methyl (1R,3S)-3-((tert-Butoxycarbonyl)amino)-2,2-dimethylcyclobutane-1-carboxylate
• 1313358-57-4
• cis-Methyl 3-((tert-butoxycarbonyl)amino)-2,2-dimethylcyclobutanecarboxylate
• methyl (1R,3S)-2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate

• MDL： MFCD26959118
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-7-8(10(15)17-6)13(9,4)5/h8-9H,7H2,1-6H3,(H,14,16)/t8-,9-/m0/s1
• InChI Key： BDQWLUCKINFTPX-IUCAKERBSA-N
• SMILES： O(C)C([C@@H]1C[C@@H](C1(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate

Comprehensive Overview of Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate (CAS No. 1313358-57-4)

Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate (CAS No. 1313358-57-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of cyclobutane derivatives, which are increasingly gaining attention due to their unique structural properties and potential applications in drug discovery. The presence of the Boc (tert-butoxycarbonyl) protecting group and the methyl ester functionality makes this compound a versatile intermediate for the synthesis of more complex molecules.

In recent years, the demand for Boc-protected amino acids and their derivatives has surged, driven by advancements in peptide synthesis and medicinal chemistry. Researchers are particularly interested in Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate due to its rigid cyclobutane ring, which can impart conformational constraints to peptides, potentially enhancing their biological activity and stability. This aligns with the growing trend of designing peptidomimetics and small-molecule therapeutics with improved pharmacokinetic properties.

The compound's CAS No. 1313358-57-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research. Users often inquire about its synthetic routes, physical properties, and applications in drug development. For instance, questions like "How to synthesize Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate?" or "What are the uses of Boc-protected cyclobutane derivatives?" are common in scientific forums and search engines.

From a structural perspective, the cis-configuration of the amino and ester groups in this compound is noteworthy. This spatial arrangement can influence the compound's reactivity and interaction with biological targets, making it a valuable building block for asymmetric synthesis. Additionally, the 2,2-dimethyl substitution on the cyclobutane ring enhances the compound's steric hindrance, which can be exploited to control stereoselective reactions.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate. Topics such as "catalyst-free reactions" and "solvent-free conditions" are gaining traction, as the chemical industry strives to reduce its environmental footprint. This compound's synthesis often involves protecting group strategies, which are critical for minimizing unwanted side reactions and improving yields.

The pharmaceutical industry's focus on targeted therapies and personalized medicine has further elevated the importance of Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate. Its incorporation into drug candidates can modulate their bioavailability and selectivity, addressing challenges such as drug resistance and off-target effects. As a result, this compound is frequently mentioned in patents and research papers related to anticancer agents, antivirals, and central nervous system (CNS) drugs.

For laboratory professionals and chemists, handling Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate requires attention to its storage conditions and stability. The compound is typically stored under inert atmospheres at low temperatures to prevent degradation. Questions about its shelf life and handling precautions are common among first-time users, highlighting the need for clear technical documentation.

In summary, Methyl cis-3-(Boc-amino)-2,2-dimethylcyclobutanecarboxylate (CAS No. 1313358-57-4) is a pivotal intermediate in modern organic synthesis, with broad applications in drug discovery and material science. Its unique structural features, combined with the versatility of the Boc protecting group, make it a subject of ongoing research and innovation. As the scientific community continues to explore new frontiers in molecular design and sustainable chemistry, this compound is poised to play an even more significant role in the years to come.